Cas no 423156-68-7 (4-[(2-fluorophenyl)methoxy]-3-methoxybenzaldehyde)

4-[(2-fluorophenyl)methoxy]-3-methoxybenzaldehyde structure
423156-68-7 structure
Product Name:4-[(2-fluorophenyl)methoxy]-3-methoxybenzaldehyde
CAS No:423156-68-7
MF:C15H13FO3
MW:260.260328054428
MDL:MFCD01590574
CID:326731
PubChem ID:735458
Update Time:2025-04-19

4-[(2-fluorophenyl)methoxy]-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-((2-Fluorobenzyl)oxy)-3-methoxybenzaldehyde
    • 4-[(2-fluorobenzyl)oxy]-3-methoxybenzaldehyde
    • 4-[(2-fluorophenyl)methoxy]-3-methoxybenzaldehyde
    • Benzaldehyde,4-[(2-fluorophenyl)methoxy]-3-methoxy-
    • F3099-6608
    • BB 0217685
    • MFCD01590574
    • CS-0116535
    • FT-0753101
    • Oprea1_859809
    • Benzaldehyde, 4-[(2-fluorophenyl)methoxy]-3-methoxy-
    • SCHEMBL5096223
    • DTXSID00352773
    • Cambridge id 5888698
    • VS-02059
    • Oprea1_624397
    • 4-(2-Fluoro-benzyloxy)-3-methoxy-benzaldehyde
    • AKOS000191272
    • 423156-68-7
    • 4-[(2-Fluorobenzyl)oxy]-3-methoxybenzaldehyde, AldrichCPR
    • MDL: MFCD01590574
    • Inchi: 1S/C15H13FO3/c1-18-15-8-11(9-17)6-7-14(15)19-10-12-4-2-3-5-13(12)16/h2-9H,10H2,1H3
    • InChI Key: ACPRAZFGKOPTHW-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1COC1C=CC(C=O)=CC=1OC

Computed Properties

  • Exact Mass: 260.08500
  • Monoisotopic Mass: 260.08487243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 393.3±32.0 °C at 760 mmHg
  • Flash Point: 185.0±20.0 °C
  • Refractive Index: 1.576
  • PSA: 35.53000
  • LogP: 3.22580
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-[(2-fluorophenyl)methoxy]-3-methoxybenzaldehyde Security Information

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